Cas no 130049-85-3 ((R)-9-Hydroxy Risperidone)
(R)-9-Hydroxy Risperidone is a pharmacologically active metabolite of risperidone, an atypical antipsychotic agent. This enantiomer exhibits selective binding affinity for serotonin (5-HT2A) and dopamine (D2) receptors, contributing to its role in modulating neurotransmitter activity. Its hydroxylated structure enhances solubility and metabolic stability compared to the parent compound, potentially influencing pharmacokinetic profiles. (R)-9-Hydroxy Risperidone is of interest in neuropharmacology research due to its distinct receptor interaction dynamics and implications for therapeutic efficacy. Analytical standards of this compound are utilized in metabolite profiling, drug metabolism studies, and enantioselective assay development, supporting advancements in psychotropic drug research and development.
(R)-9-Hydroxy Risperidone structure
Product Name:(R)-9-Hydroxy Risperidone
CAS No:130049-85-3
MF:C23H27FN4O3
MW:426.483888864517
CID:1061808
PubChem ID:9802545
Update Time:2025-06-09
(R)-9-Hydroxy Risperidone Chemical and Physical Properties
Names and Identifiers
-
- (R)-9-Hydroxy Risperidone
- (9R)-3-[2-[4-(6-fluoro-1,2-benzoxazol-3-yl)piperidin-1-yl]ethyl]-9-hydroxy-2-methyl-6,7,8,9-tetrahydropyrido[1,2-a]pyrimidin-4-one
- Pure Paliperidone (+)
- 9-hydroxyrisperidone
- (R)-Paliperidone
- 9-(R)-Paliperidone
- Paliperidone R-Isomer
- (R)-9-Hydroxy Risperidone ((R)-Paliperidone)
- 3-[2-[4-(6-Fluoro-1,2-benzisoxazol-3-yl)-1-piperidinyl]ethyl]-6,7,8,9-tetrahydro-9(R)-hydroxy-2-methyl-4H-pyrido[1,2-a]pyrimidin-4-one
- (9R)-3-[2-[4-(6-Fluoro-1,2-benzisoxazol-3-yl)-1-piperidinyl]ethyl]-6,7,8,9-tetrahydro -9-hydroxy-2-Methyl-4H-pyrido[1,2-a]pyriMidin-4-one
- PD069838
- AM84407
- AB01562960_01
- NS00010405
- 4H-Pyrido(1,2-a)pyrimidin-4-one, 3-(2-(4-(6-fluoro-1,2-benzisoxazol-3-yl)-1-piperidinyl)ethyl)-6,7,8,9-tetrahydro-9-hydroxy-2-methyl-, (9R)-
- (9R)-3-(2-(4-(6-Fluoro-1,2-benzisoxazol-3-yl)-1-piperidinyl)ethyl)-6,7,8,9-tetrahydro-9-hydroxy-2-methyl-4H-pyrido(1,2-a)pyrimidin-4-one
- (9~{R})-3-[2-[4-(6-fluoranyl-1,2-benzoxazol-3-yl)piperidin-1-yl]ethyl]-2-methyl-9-oxidanyl-6,7,8,9-tetrahydropyrido[1,2-a]pyrimidin-4-one
- (9R)-3-{2-[4-(6-fluoro-1,2-benzoxazol-3-yl)piperidin-1-yl]ethyl}-9-hydroxy-2-methyl-6,7,8,9-tetrahydro-4H-pyrido[1,2-a]pyrimidin-4-one
- CHEMBL2361980
- DTXSID7049059
- Paliperidone, (R)-
- (+)-9-Hydroxyrisperidone
- (9R)-3-{2-[4-(6-Fluoro-1,2-benzisoxazol-3-yl)piperidin-1-yl]ethyl}-9-hydroxy-2-methyl-6,7,8,9-tetrahydro-4H-pyrido[1,2-a]pyrimidin-4-one
- DTXSID60861376
- Paliperidone (Invega)
- DTXCID2028985
- SCHEMBL67205
- (9R)-3-[2-[4-(6-fluoranyl-1,2-benzoxazol-3-yl)piperidin-1-yl]ethyl]-2-methyl-9-oxidanyl-6,7,8,9-tetrahydropyrido[1,2-a]pyrimidin-4-one
- K4I
- CCG-213028
- 9-hydroxy risperidone
- Tox21_113609
- A808242
- 130049-85-3
- Q27157247
- NCGC00389611-01
- (9R)-3-[2-[4-(6-fluoro-1,2-benzoxazol-3-yl)-1-piperidinyl]ethyl]-9-hydroxy-2-methyl-6,7,8,9-tetrahydropyrido[1,2-a]pyrimidin-4-one
- A937348
- CHEBI:83806
- 9R-Paliperidone
- Tox21_113609_1
- CAS-144598-75-4
- NCGC00183874-01
- UNII-29F930S8Z1
- NCGC00186014-02
- 29F930S8Z1
-
- Inchi: 1S/C23H27FN4O3/c1-14-17(23(30)28-9-2-3-19(29)22(28)25-14)8-12-27-10-6-15(7-11-27)21-18-5-4-16(24)13-20(18)31-26-21/h4-5,13,15,19,29H,2-3,6-12H2,1H3/t19-/m1/s1
- InChI Key: PMXMIIMHBWHSKN-LJQANCHMSA-N
- SMILES: FC1C=CC2=C(C=1)ON=C2C1CCN(CCC2=C(C)N=C3[C@@H](CCCN3C2=O)O)CC1
Computed Properties
- Exact Mass: 426.20700
- Monoisotopic Mass: 426.20671890g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 31
- Rotatable Bond Count: 4
- Complexity: 764
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 82.2Ų
Experimental Properties
- Melting Point: >142°C (dec.)
- Solubility: Chloroform (Slightly), Ethanol (Slightly, Sonicated)
- PSA: 84.39000
- LogP: 3.01920
(R)-9-Hydroxy Risperidone Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:-20°C Freezer
(R)-9-Hydroxy Risperidone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | H953355-0.25mg |
(R)-9-Hydroxy Risperidone |
130049-85-3 | 0.25mg |
$ 150.00 | 2022-06-04 | ||
| TRC | H953355-1mg |
(R)-9-Hydroxy Risperidone |
130049-85-3 | 1mg |
$ 580.00 | 2023-09-07 | ||
| TRC | H953355-2mg |
(R)-9-Hydroxy Risperidone |
130049-85-3 | 2mg |
$ 1039.00 | 2023-04-15 | ||
| TRC | H953355-5mg |
(R)-9-Hydroxy Risperidone |
130049-85-3 | 5mg |
$ 1573.00 | 2023-04-15 | ||
| TRC | H953355-10mg |
(R)-9-Hydroxy Risperidone |
130049-85-3 | 10mg |
$ 2760.00 | 2023-09-07 | ||
| TRC | H953355-250μg |
(R)-9-Hydroxy Risperidone |
130049-85-3 | 250μg |
$ 184.00 | 2023-04-15 | ||
| A2B Chem LLC | AE62858-1mg |
(R)-9-Hydroxy Risperidone |
130049-85-3 | 1mg |
$663.00 | 2024-04-20 | ||
| A2B Chem LLC | AE62858-2mg |
(R)-9-Hydroxy Risperidone |
130049-85-3 | 2mg |
$1088.00 | 2024-04-20 | ||
| A2B Chem LLC | AE62858-5mg |
(R)-9-Hydroxy Risperidone |
130049-85-3 | 5mg |
$2212.00 | 2024-04-20 | ||
| A2B Chem LLC | AE62858-10mg |
(R)-9-Hydroxy Risperidone |
130049-85-3 | 10mg |
$2802.00 | 2024-04-20 |
(R)-9-Hydroxy Risperidone Related Literature
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1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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